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Compound of Interest

Compound Name: BMS-986142

CAS No.: 1643368-58-4

Cat. No.: B606288

Get Quote

Technical Support Center: BMS-986142
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on addressing potential cytotoxicity related to the

use of BMS-986142 in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is BMS-986142 and what is its primary mechanism of action?

A1: BMS-986142 is a potent, highly selective, and reversible inhibitor of Bruton's tyrosine

kinase (BTK).[1] BTK is a critical enzyme in the B-cell receptor (BCR) signaling pathway, which

is essential for B-cell proliferation, differentiation, and survival. By inhibiting BTK, BMS-986142
effectively blocks these downstream signaling events.[2]

Q2: What are the known off-target kinases for BMS-986142?

A2: BMS-986142 is highly selective for BTK. In a kinase panel screen, only five other kinases

(Tec, ITK, BLK, Txk, and BMX) were inhibited with less than 100-fold selectivity compared to
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BTK.[1][3][4]

Q3: What are the reported cytotoxic effects of BMS-986142 in clinical trials?

A3: In a phase 2 clinical trial for rheumatoid arthritis, the 350 mg dose of BMS-986142 was

discontinued due to instances of elevated liver enzymes.[5] Other serious adverse events

reported, although not directly attributed to cytotoxicity in all cases, included angina pectoris

and intestinal obstruction.[6]

Q4: How should I prepare and store BMS-986142 for in vitro experiments?

A4: BMS-986142 is soluble in DMSO at concentrations greater than 50 mM. For stock

solutions, it is recommended to dissolve the compound in anhydrous DMSO.[2] Stock solutions

should be aliquoted and stored at -20°C or -80°C to maintain stability and avoid repeated

freeze-thaw cycles.[2][3] The compound is reported to be insoluble in water and ethanol.[2]

Troubleshooting Guide: BMS-986142-Related
Cytotoxicity
This guide addresses specific issues that may be encountered during experiments with BMS-
986142.

Issue 1: Unexpectedly high levels of cell death in my culture.

Question: I'm observing significant cytotoxicity in my cell line, even at concentrations where I

expect to see only BTK inhibition. What could be the cause?

Answer: Unexpected cell death can arise from several factors. Here is a workflow to

troubleshoot this issue:
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High Cell Death Observed

Verify Final DMSO Concentration
(should be <0.1%)

Check solvent toxicity

Assess Cell Health Before Treatment
(e.g., Trypan Blue exclusion)

Rule out poor initial cell health

Perform Dose-Response Experiment
(e.g., 10-point curve)

If DMSO is high, repeat with lower concentration

Consider Off-Target Effects
at High Concentrations

Determine IC50 for cytotoxicity

Investigate Apoptosis vs. Necrosis
(e.g., Annexin V/PI staining)

Characterize cell death mechanism

Issue Resolved

If mechanism is understood and can be modulated

Issue Persists: Consider Intrinsic
Cell Line Sensitivity or

Compound Contamination

If cell death is widespread and non-specific

Click to download full resolution via product page

Caption: Troubleshooting workflow for unexpected cell death. (Within 100 characters)

Issue 2: Observing signs of hepatotoxicity in in vivo models or liver-derived cell lines.

Question: My in vivo study shows elevated liver enzymes, or my hepatocyte cultures are

dying after treatment with BMS-986142. How can I investigate this?

Answer: Elevated liver enzymes were observed in clinical trials at higher doses of BMS-
986142.[5] The mechanisms of BTK inhibitor-induced hepatotoxicity are thought to involve
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the formation of reactive metabolites by cytochrome P450 enzymes, oxidative stress, and

mitochondrial dysfunction.[7][8]

For in vitro models:

Use appropriate cell models: Primary human hepatocytes (PHHs) are the gold standard,

but cell lines like HepG2 and HepaRG can also be used. Note that HepG2 cells have

low CYP activity, which may not fully recapitulate metabolic bioactivation.[7]

Assess mitochondrial function: Use assays to measure mitochondrial membrane

potential (e.g., JC-1 staining) and reactive oxygen species (ROS) production (e.g.,

DCFDA staining).

Measure ATP levels: A decrease in intracellular ATP can indicate mitochondrial toxicity.

Issue 3: Inconsistent results or loss of inhibitory activity.

Question: The inhibitory effect of BMS-986142 seems to vary between experiments. What

could be the reason?

Answer: Inconsistent results can be due to issues with compound stability, solubility, or

experimental setup.
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Inconsistent Activity of BMS-986142

Check Stock Solution Integrity
(Aliquot, store at -80°C, avoid freeze-thaw)

Verify Solubility in Working Dilution
(Visually inspect for precipitation)

Standardize Cell Culture Conditions
(Passage number, confluence)

Confirm Target Expression and Activity
(Western blot for p-BTK)

If stock is suspect, use fresh aliquot

Issue Resolved

If precipitation occurs, adjust solvent/concentration If cell conditions vary, standardize protocol

If target expression is low, choose a different model

Click to download full resolution via product page

Caption: Troubleshooting inconsistent inhibitor activity. (Within 100 characters)

Quantitative Data Summary
Table 1: In Vitro Inhibitory Activity of BMS-986142
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Target/Assay Cell Line/System IC50 (nM)

BTK (enzymatic assay) Recombinant Human BTK 0.5[1][3]

TEC Recombinant Human TEC 10[3]

ITK Recombinant Human ITK 15[3]

BLK Recombinant Human BLK 23[3]

TXK Recombinant Human TXK 28[3]

BMX Recombinant Human BMX 32[3]

BCR-stimulated CD69

expression
Human Whole Blood 90

BCR-stimulated Calcium Flux Ramos B-cells 9[1]

FcγR-stimulated TNF-α

production
Human PBMC 3[9]

FcγR-stimulated IL-6

production
Human PBMC 4[9]

Experimental Protocols
Protocol 1: Cell Viability Assessment using PrestoBlue™ Reagent

This protocol is suitable for suspension cells (e.g., lymphocytes, leukemia cell lines).

Materials:

PrestoBlue™ Cell Viability Reagent

96-well clear-bottom black plates

Cell culture medium

BMS-986142 stock solution (in DMSO)

Phosphate-buffered saline (PBS)
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Procedure:

Seed cells at a predetermined optimal density (e.g., 2 x 10⁴ to 1 x 10⁵ cells/well) in 90 µL

of culture medium in a 96-well plate.

Prepare serial dilutions of BMS-986142 in culture medium from your DMSO stock. Add 10

µL of the diluted compound to the respective wells. The final DMSO concentration should

not exceed 0.1%. Include vehicle-only (DMSO) controls.

Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours) at 37°C in

a humidified CO₂ incubator.

Add 10 µL of PrestoBlue™ reagent to each well.

Incubate for 1 to 4 hours at 37°C, protected from light.

Measure fluorescence with excitation at 560 nm and emission at 590 nm using a plate

reader.

Data Analysis:

Subtract the average fluorescence of the no-cell control wells from all other wells.

Calculate cell viability as a percentage of the vehicle-treated control cells.

Plot the percentage of viability against the log of the BMS-986142 concentration to

determine the IC50 value.

Protocol 2: Apoptosis Detection using Annexin V and Propidium Iodide (PI) Staining

Materials:

Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, PI, and binding

buffer)

Cold PBS

Flow cytometer
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Procedure:

Treat cells with BMS-986142 at the desired concentrations for the specified time. Include

untreated and vehicle-treated controls.

Harvest cells (for suspension cells, by centrifugation at 300 x g for 5 minutes).

Wash the cells twice with cold PBS and resuspend the cell pellet in 1X binding buffer to a

concentration of approximately 1 x 10⁶ cells/mL.

Transfer 100 µL of the cell suspension to a flow cytometry tube.

Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.

Gently vortex and incubate for 15 minutes at room temperature in the dark.

Add 400 µL of 1X binding buffer to each tube.

Analyze the samples by flow cytometry within one hour.

Data Interpretation:

Annexin V-negative / PI-negative: Live cells

Annexin V-positive / PI-negative: Early apoptotic cells

Annexin V-positive / PI-positive: Late apoptotic/necrotic cells

Annexin V-negative / PI-positive: Necrotic cells

Protocol 3: Caspase-3/7 Activity Assay

This protocol uses a luminogenic substrate to measure caspase-3 and -7 activity.

Materials:

Caspase-Glo® 3/7 Assay Kit

White-walled 96-well plates suitable for luminescence measurements
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Procedure:

Plate cells and treat with BMS-986142 as described in Protocol 1.

After the treatment period, allow the plate to equilibrate to room temperature.

Prepare the Caspase-Glo® 3/7 Reagent according to the manufacturer's instructions.

Add a volume of Caspase-Glo® 3/7 Reagent equal to the volume of cell culture medium in

each well (e.g., 100 µL of reagent to 100 µL of medium).[5]

Mix the contents of the wells by gentle shaking on a plate shaker for 30-60 seconds.

Incubate at room temperature for 1 to 3 hours, protected from light.

Measure the luminescence using a plate-reading luminometer.

Data Analysis:

Subtract the average luminescence from the no-cell control wells.

Express caspase activity as a fold-change relative to the vehicle-treated control.

Signaling Pathway and Experimental Workflow
Diagrams
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Caption: Simplified BTK signaling pathway and the inhibitory action of BMS-986142. (Within
100 characters)
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1. Cell Culture
(e.g., Lymphocytes, Hepatocytes)

2. Treatment with BMS-986142
(Dose-response and time-course)

3a. Cell Viability Assay
(e.g., PrestoBlue)

3b. Apoptosis Assay
(e.g., Annexin V/PI)

3c. Caspase Activity Assay
(e.g., Caspase-Glo 3/7)

4. Data Analysis
(IC50, % Apoptosis, Fold-change)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Addressing BMS-986142-related cytotoxicity in
experiments]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606288/docs#addressing-bms-986142-related-
cytotoxicity-in-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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Phone: (601) 213-4426
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